Cas no 2172494-34-5 (4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid)

• Product Name: 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid
• CAS No: 2172494-34-5
• MF: C₂₃H₁₇F₂NO₄
• MW: 409.38219332695
• CID: 6508436
• PubChem ID: 165823777
• Update Time: 2025-07-02

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650694
• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid
• 2172494-34-5

• Inchi： 1S/C23H17F2NO4/c24-19-9-13(10-20(25)21(19)22(27)28)11-26-23(29)30-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,26,29)(H,27,28)
• InChI Key： PCNSTZVVUCOVJG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 409.11256435g/mol
• Monoisotopic Mass: 409.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid

Comprehensive Overview of 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid (CAS No. 2172494-34-5)

The compound 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid (CAS No. 2172494-34-5) is a highly specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the interest in Fmoc-protected amino acids and their derivatives has surged, driven by advancements in proteomics and biomarker development. The 2,6-difluorobenzoic acid moiety in this compound enhances its utility in structure-activity relationship (SAR) studies, particularly for designing enzyme inhibitors and receptor modulators. Its CAS No. 2172494-34-5 is often queried in databases like PubChem and SciFinder, reflecting its relevance in high-throughput screening (HTS) and combinatorial chemistry.

The Fmoc group in 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid is a cornerstone of modern peptide chemistry, offering stability under basic conditions while being cleavable under mild acidic conditions. This property is critical for stepwise peptide assembly, a technique widely used in developing therapeutic peptides and antibody-drug conjugates (ADCs). As the pharmaceutical industry shifts toward personalized medicine, the demand for such custom synthons continues to rise.

From a synthetic perspective, the difluorinated aromatic ring in this compound introduces electron-withdrawing effects, which can influence binding affinity and metabolic stability in drug candidates. This aligns with current trends in fragment-based drug design (FBDD), where fluorine incorporation is a key strategy to optimize pharmacokinetic properties. Researchers exploring GPCR targets or kinase inhibitors often prioritize derivatives like this for their bioisosteric potential.

In addition to its pharmaceutical applications, CAS No. 2172494-34-5 is also relevant in material science, particularly for designing fluorescent probes and molecular sensors. The Fmoc group’s UV activity enables easy detection in HPLC purification, a feature valued in quality control workflows. With the increasing focus on green chemistry, efforts to optimize the synthesis of such compounds using catalytic methods or renewable solvents are gaining traction.

In summary, 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,6-difluorobenzoic acid represents a versatile tool in both academic research and industrial R&D. Its dual functionality—combining Fmoc protection with difluorinated aromaticity—makes it indispensable for projects involving peptide therapeutics, small-molecule drugs, and diagnostic agents. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in chemical biology and medicinal chemistry.